Cas no 6715-88-4 ((4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid)

(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid is a versatile heterocyclic compound featuring a pyrazole core substituted with iodine and methyl groups, along with an acetic acid functional group. This structure imparts reactivity suitable for further derivatization, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The iodine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient carbon-carbon bond formation. The acetic acid moiety provides a handle for conjugation or salt formation, improving solubility and compatibility in various reaction conditions. Its well-defined reactivity profile and stability under standard conditions make it a practical intermediate for targeted molecular synthesis.

(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid structure

6715-88-4 structure

Product Name:(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid

CAS No:6715-88-4

MF:C₇H₉IN₂O₂

MW:280.063033819199

MDL:MFCD01821345

CID:4655153

Update Time:2025-06-08

(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid
- 2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid
- 2-(4-iodo-3,5-dimethylpyrazol-1-yl)acetic acid
- BBL008570
- STK346016
- BB 0258770
- 1H-pyrazole-1-acetic acid, 4-iodo-3,5-dimethyl-
- (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid, AldrichCPR
- MDL： MFCD01821345
- Inchi： 1S/C7H9IN2O2/c1-4-7(8)5(2)10(9-4)3-6(11)12/h3H2,1-2H3,(H,11,12)
- InChI Key： QISLFXBZKHNZBJ-UHFFFAOYSA-N
- SMILES： IC1C(C)=NN(CC(=O)O)C=1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 188
XLogP3: 1.4
Topological Polar Surface Area: 55.1

(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid Pricemore >>

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abcr	AB375431-500 mg	(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid	6715-88-4		500MG	€313.80	2022-03-02
abcr	AB375431-1 g	(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid	6715-88-4		1g	€373.00	2022-03-02
abcr	AB375431-5 g	(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid	6715-88-4		5g	€965.00	2022-03-02
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TRC	I705503-10mg	(4-Iodo-3,5-dimethyl-1h-pyrazol-1-yl)acetic acid	6715-88-4		10mg	$64.00	2023-05-18
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TRC	I705503-50mg	(4-Iodo-3,5-dimethyl-1h-pyrazol-1-yl)acetic acid	6715-88-4		50mg	$98.00	2023-05-18
TRC	I705503-100mg	(4-Iodo-3,5-dimethyl-1h-pyrazol-1-yl)acetic acid	6715-88-4		100mg	$138.00	2023-05-18
abcr	AB375431-500mg	(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid; .	6715-88-4		500mg	€333.00	2025-04-17
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